Cas no 21209-11-0 (O-[2-({4-[(1S)-2,4-dimethylcyclohexyl]butyl}amino)ethyl] hydrogen sulfurothioate)

• Product name: O-[2-({4-[(1S)-2,4-dimethylcyclohexyl]butyl}amino)ethyl] hydrogen sulfurothioate
• CAS No: 21209-11-0
• MF: C₁₄H₂₉NO₃S₂
• MW: 323.514961957932
• CID: 1399068
• PubChem ID: 210287

O-[2-({4-[(1S)-2,4-dimethylcyclohexyl]butyl}amino)ethyl] hydrogen sulfurothioate Chemical and Physical Properties

Names and Identifiers

• O-[2-({4-[(1S)-2,4-dimethylcyclohexyl]butyl}amino)ethyl] hydrogen sulfurothioate
• 21209-11-0
• BRN 2984178
• Ethanethiol, 2-(4-(2,4-dimethylcyclohexyl)butyl)amino-, hydrogen sulfate (ester)
• DTXSID00943564
• 2-((4-(2,4-Dimethylcyclohexyl)butyl)amino)ethanethiol hydrogen sulfate (ester)
• S-2-((4-(2,4-Dimethylcyclohexyl)butyl)amino)ethyl thiosulfate
• O-(2-{[4-(2,4-Dimethylcyclohexyl)butyl]amino}ethyl) hydrogen sulfurothioate

• Inchi： InChI=1S/C14H29NO3S2/c1-12-6-7-14(13(2)11-12)5-3-4-8-15-9-10-18-20(16,17)19/h12-15H,3-11H2,1-2H3,(H,16,17,19)/t12?,13?,14-/m0/s1
• InChI Key： OMUUGIGUHKEFLG-RUXDESIVSA-N
• SMILES： CC1CCC(C(C1)C)CCCCNCCOS(=O)(=S)O

Computed Properties

• Exact Mass: 323.15907
• Monoisotopic Mass: 323.15888613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 99Ų

Experimental Properties

• PSA: 58.56